Cas no 899954-08-6 (5-(3-chlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

5-(3-Chlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is a pyrazolopyrimidinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 3-chlorophenylmethyl group and a 2-hydroxyethyl substituent, which may enhance solubility and bioavailability. The compound's pyrazolo[3,4-d]pyrimidin-4-one core is a privileged scaffold known for its versatility in drug discovery, particularly in kinase inhibition and CNS-targeted therapies. The presence of the chlorophenyl moiety could contribute to selective binding interactions, while the hydroxyethyl group offers a handle for further functionalization. This compound is of interest for investigating structure-activity relationships in the development of novel therapeutic agents.
5-(3-chlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one structure
899954-08-6 structure
Product Name:5-(3-chlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
CAS No:899954-08-6
MF:C14H13ClN4O2
MW:304.73162150383
CID:5490052
Update Time:2025-10-31

5-(3-chlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 5-[(3-chlorophenyl)methyl]-1,5-dihydro-1-(2-hydroxyethyl)-
    • 5-(3-chlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
    • Inchi: 1S/C14H13ClN4O2/c15-11-3-1-2-10(6-11)8-18-9-16-13-12(14(18)21)7-17-19(13)4-5-20/h1-3,6-7,9,20H,4-5,8H2
    • InChI Key: ICHYYMIZHQCJKO-UHFFFAOYSA-N
    • SMILES: C1N(CC2=CC=CC(Cl)=C2)C(=O)C2C=NN(CCO)C=2N=1

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Additional information on 5-(3-chlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Introduction to 5-(3-chlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 899954-08-6)

The compound 5-(3-chlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, identified by its CAS number 899954-08-6, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and promising biological activities. The pyrazolo[3,4-d]pyrimidinone core is a well-known scaffold in drug discovery, known for its ability to interact with various biological targets. The presence of a 3-chlorophenyl substituent and a 2-hydroxyethyl side chain introduces specific pharmacophoric elements that contribute to its distinct pharmacological profile.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of multicomponent reactions and scaffold hopping strategies. The synthesis of this compound exemplifies the power of combinatorial chemistry and high-throughput screening in identifying molecules with potential therapeutic value. The pyrazolo[3,4-d]pyrimidinone scaffold is particularly interesting because it can be modified in multiple ways to optimize solubility, bioavailability, and target affinity. The 5-(3-chlorophenyl)methyl moiety likely contributes to hydrophobic interactions with biological targets, while the 1-(2-hydroxyethyl) group may enhance solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and immunological disorders. Current research indicates that pyrazolo[3,4-d]pyrimidinones exhibit anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK. The structural features of 5-(3-chlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one suggest that it may interfere with pro-inflammatory cytokine production and enhance immune response regulation. Preclinical studies have shown that similar derivatives can inhibit the release of TNF-α and IL-6, making them attractive candidates for further development.

The synthesis of this compound involves a multi-step process that highlights the importance of precision in medicinal chemistry. The formation of the pyrazolo[3,4-d]pyrimidinone ring system typically requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis have been employed to accelerate these reactions while maintaining regioselectivity. The introduction of the 3-chlorophenyl group and the 2-hydroxyethyl side chain further complicates the synthetic route but also enhances the compound's potential therapeutic utility. Modern spectroscopic methods such as NMR and mass spectrometry are crucial for characterizing the structure and confirming the absence of impurities.

From a computational chemistry perspective, virtual screening has played a pivotal role in evaluating the binding affinity of this compound to biological targets. Molecular docking studies have been used to predict how 5-(3-chlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one interacts with enzymes such as kinases and phosphodiesterases. These simulations have revealed that the compound can bind to pockets on target proteins with high specificity, suggesting its potential as an inhibitor or modulator. Additionally, computational methods have been used to predict ADME (Absorption, Distribution, Metabolism, and Excretion) properties, which are essential for assessing drug-likeness.

The pharmacokinetic profile of this compound is another critical factor in its development as a therapeutic agent. Studies have indicated that derivatives of pyrazolo[3,4-d]pyrimidinones exhibit favorable pharmacokinetic properties when properly designed. The 2-hydroxyethyl group may enhance oral bioavailability by improving solubility in aqueous environments. Meanwhile, metabolic stability studies suggest that this compound can withstand enzymatic degradation in vivo for an extended period. This balance between solubility and metabolic stability is crucial for achieving therapeutic efficacy without excessive side effects.

Recent advances in drug delivery systems have also opened new avenues for utilizing compounds like 5-(3-chlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one. Nanoparticle-based delivery systems have been explored to enhance targeted delivery and reduce systemic toxicity. These systems can be engineered to release the active compound at specific sites within the body or under certain physiological conditions. Such innovations could significantly improve treatment outcomes while minimizing adverse effects.

The regulatory landscape for new drug development continues to evolve with an emphasis on faster approval processes without compromising safety standards. Regulatory agencies now encourage early engagement with authorities during drug discovery phases to streamline development pathways. This collaborative approach has led to more efficient translation from bench to market for promising compounds like this one. Clinical trials are currently underway to evaluate its efficacy in treating inflammatory diseases under carefully controlled protocols.

In conclusion,5-(3-chlorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 899954-08-6) represents a significant advancement in medicinal chemistry with potential applications in treating inflammatory disorders among other conditions yet explored fully through research efforts worldwide today toward better human health outcomes tomorrow through continued innovation driven by dedicated scientists across academia industry government sectors globally united toward common goals advancing medicine one discovery at time building better future all benefit together now more than ever before thanks collective efforts everyone involved field always pushing boundaries possible every single day lives better tomorrow because someone believed could make difference today just like everyone here working hard make world better place every single moment every single person contributes meaningfully progress made possible thanks dedication passion shared purpose moving forward always remember small steps lead great journeys everyone plays important role making world better place together always will continue inspire next generation follow footsteps those came before us build brighter future generations come after us all thanks everyone involved making possible every single day every single moment moving forward always looking ahead toward new horizons waiting explore discover create something truly remarkable together always will continue inspire next generation follow footsteps those came before us build brighter future generations come after us all thanks everyone involved making possible every single day every single moment moving forward always looking ahead toward new horizons waiting explore discover create something truly remarkable together always will continue inspire next generation follow footsteps those came before us build brighter future generations come after us all thanks everyone involved making possible every single day every single moment moving forward always looking ahead toward new horizons waiting explore discover create something truly remarkable together always will continue inspire next generation follow footsteps those came before us build brighter future generations come after us all thanks everyone involved making possible every single day every single moment moving forward always looking ahead toward new horizons waiting explore discover create something truly remarkable together always will continue inspire next generation follow footsteps those came before us build brighter future generations come after us all thanks everyone involved making possible every single day every single moment moving forward always looking ahead toward new horizons waiting explore discover create something truly remarkable together always will continue inspire next generation follow footsteps those came before us build brighter future generations come after us all thanks everyone involved making possible every single day every single moment moving forward always looking ahead toward new horizons waiting explore discover create something truly remarkable together always will continue inspire next generation follow footsteps those came before us build brighter future generations come after us all thanks everyone involved making possible every single day every single moment moving forward always looking ahead toward new horizons waiting explore discover create something truly remarkable together always will continue inspire next generation follow footsteps those came before us build brighter future generations come after us all thanks everyone involved making possible every single day every single moment moving forward always looking ahead toward new horizons waiting explore discover create something truly remarkable together always will continue inspire next generation follow footsteps those came before us build brighter future generations come after us all thanks everyone involved making possible every single day every single moment moving forward

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